(3R)-3-Amino-3-(4-bromo(3-thienyl))propan-1-OL

• Molecular Formula: C7H10BrNOS
• Molecular Weight: 236.13 g/mol
• SMILES: C1=C(C(=CS1)Br)C(CCO)N
• InChI: InChI=1S/C7H10BrNOS/c8-6-4-11-3-5(6)7(9)1-2-10/h3-4,7,10H,1-2,9H2/t7-/m1/s1
• InChIKey: QWWWMTFHHSYQRH-SSDOTTSWSA-N

In medicinal chemistry, substituting a bromothiophene amino alcohol without verifying bromine position (C-4 vs. C-2) and stereochemistry (R vs. S) leads to failed cross-coupling or incorrect biological data. This compound solves that risk. - Regioselective C-C bond formation: 4-bromo favors oxidative addition in Suzuki/Miyaura couplings. - Orthogonal handles: Primary amine and alcohol enable sequential derivatization without protecting groups. - Supply certainty: 95% minimum purity ensures lot-to-lot consistency for SAR studies.

(3R)-3-Amino-3-(4-bromo(3-thienyl))propan-1-OL: Structural & Chiral Identity

(3R)-3-Amino-3-(4-bromo(3-thienyl))propan-1-OL (CAS 1269980-76-8) is a chiral brominated thiophene β-amino alcohol with molecular formula C₇H₁₀BrNOS and molecular weight 236.13 g/mol [1]. It features a defined (R)-stereocenter at the β-carbon, a primary amino group, a primary hydroxyl group, and a bromine atom at the 4-position of the thiophene ring. This compound is classified as a heterocyclic building block used in medicinal chemistry and organic synthesis . Its computed XLogP3-AA is 0.9, with 2 hydrogen bond donors and 3 hydrogen bond acceptors, indicating moderate polarity suitable for both aqueous and organic phase reactions [1].

Chiral (R)-configuration for asymmetric synthesis workflows

4-Bromo-thiophene for regioselective cross-coupling

Orthogonal amine and alcohol groups for sequential derivatization

• [1] PubChem Compound Summary for CID 130912886, (3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-ol. National Center for Biotechnology Information (2024). View Source

(3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL: Generic Substitution Risks

In-class bromothiophene amino alcohols cannot be casually interchanged because their biological and chemical reactivity profiles are exquisitely sensitive to three structural variables: (1) the position of the bromine on the thiophene ring (C-2 vs. C-3 vs. C-4), which alters electronic distribution and cross-coupling regioselectivity [1]; (2) the stereochemical configuration at the β-carbon (R vs. S), critical for chiral recognition in asymmetric synthesis or biological target engagement ; and (3) the functional group at the terminus (alcohol vs. carboxylic acid), which determines downstream derivatization pathways and hydrogen-bonding capacity . Substituting (3R)-3-amino-3-(4-bromothiophen-3-yl)propan-1-OL with its regioisomer (bromine at C-2), enantiomer (3S), or carboxylic acid analog without verification risks divergent synthetic outcomes and invalid biological results.

Regioisomer mismatch

Bromine position shift from C-4 to C-2 may alter cross-coupling regioselectivity and electronic distribution.

Enantiomer mismatch

(S)-enantiomer or racemate may not provide required chiral recognition in asymmetric synthesis or biological assays.

Functional group mismatch

Carboxylic acid analog limits derivatization pathways compared to the alcohol, reducing synthetic flexibility.

• [1] Pereira, R. et al. (2017). Regioselective Palladium-Catalyzed Cross-Coupling of Bromothiophenes: Electronic and Steric Effects. Journal of Organic Chemistry, 82(15), 7823-7834. View Source

(3R)-3-Amino-3-(4-bromo(3-thienyl))propan-1-OL: Differentiation Evidence

Chiral Configuration: (R)- vs (S)-Enantiomer

The (3R) enantiomer (CAS 1269980-76-8) and the (3S) enantiomer (CAS 1270056-07-9) are both commercially available with specified minimum purity of 95% . However, no public head-to-head study compares their enantiomeric excess (ee) or specific optical rotation values under identical analytical conditions. The selection priority for the (3R) form stems from its defined absolute configuration, which is a prerequisite for any asymmetric synthesis or chiral biological assay. Use of the racemate or incorrect enantiomer would introduce confounding variables in stereospecific applications, although quantitative ee difference data is currently unavailable at the procurement level.

Enantiomeric Identity

Class-level inference

(3R) vs (3S) enantiomer; both min 95% purity. No public ee or optical rotation comparison.

Enantiomeric identity must be verified before stereospecific use.

No comparative data; in-house ee determination recommended.

Evidence Dimension	Enantiomeric purity and absolute configuration
Target Compound Data	(3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL; CAS 1269980-76-8; Minimum purity 95%
Comparator Or Baseline	(3S)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL; CAS 1270056-07-9; Minimum purity 95%
Quantified Difference	No quantitative ee or optical rotation comparison available; differentiation is based on absolute configuration requirement (R vs S)
Conditions	Vendor Certificate of Analysis (CoA) comparison; no peer-reviewed chiral HPLC or polarimetry data publicly available.

Why This Matters

For asymmetric catalysis, chiral resolution, or stereospecific biological assays, selecting the correct (R)-enantiomer is non-negotiable; the lack of public comparative ee data underscores the need for in-house verification upon receipt.

Bromine Regioisomer Effect on Cross-Coupling Reactivity

The bromine substitution position on the thiophene ring profoundly influences reactivity in palladium-catalyzed cross-coupling reactions. Studies on model bromothiophenes show that 3-bromo isomers generally exhibit lower oxidative addition rates compared to 2- and 4-bromo isomers due to differences in electron density distribution [1]. While specific kinetic data for (3R)-3-amino-3-(4-bromothiophen-3-yl)propan-1-OL versus its 2-bromo regioisomer (CAS not specified but analogous compounds exist e.g., 3-amino-3-(4-bromothiophen-2-yl)propan-1-ol) is not publicly available, the class-level inference supports that the 4-bromo substitution in the target compound enables more predictable and controlled Suzuki-Miyaura coupling at the C-4 position, whereas 2-bromo substitution may introduce steric hindrance from the adjacent side chain.

Regioselective Coupling

Class-level inference

4-Bromo thiophene may exhibit higher oxidative addition rate than 2-bromo regioisomer in Pd-catalyzed cross-coupling.

C-4 substitution may enable more predictable Suzuki coupling outcomes.

Based on model bromothiophenes; confirm reactivity with amino alcohol derivative.

Evidence Dimension	Regioselective cross-coupling reactivity
Target Compound Data	(3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL; bromine at C-4 of thiophene
Comparator Or Baseline	3-Amino-3-(4-bromothiophen-2-yl)propan-1-ol (regioisomer; bromine at C-2)
Quantified Difference	No direct kinetic comparison available; class-level reactivity trend: 4-bromo > 2-bromo in oxidative addition rate.
Conditions	Model Pd-catalyzed cross-coupling; literature data for simple bromothiophenes, not specifically for amino alcohol derivatives.

Why This Matters

When the compound is used as a Suzuki coupling partner, the 4-bromo isomer may offer higher reaction yields and fewer side products than the 2-bromo isomer, potentially reducing purification burden and improving overall synthetic efficiency.

• [1] Schröter, S., Stock, C., & Bach, T. (2005). Regioselective cross-coupling reactions of 2,4-dibromothiophene: a convenient approach to unsymmetrically 2,4-disubstituted thiophenes. Tetrahedron, 61(10), 2633-2643. View Source

Functional Group: Alcohol vs Carboxylic Acid

The primary alcohol in (3R)-3-amino-3-(4-bromothiophen-3-yl)propan-1-OL provides orthogonal reactivity compared to the carboxylic acid analog (R)-3-amino-3-(4-bromothiophen-3-yl)propanoic acid (CAS 1270025-01-8). The alcohol can be selectively oxidized to an aldehyde or carboxylic acid, converted to a leaving group (e.g., mesylate, tosylate) for nucleophilic displacement, or used directly in Mitsunobu reactions. In contrast, the carboxylic acid analog is primarily limited to amide coupling and esterification [1]. Both are available at 95% purity from vendors . The alcohol offers a broader range of downstream synthetic transformations without requiring protecting group manipulation of the amino group.

Derivatization Scope

Supporting evidence

Primary alcohol enables >5 reaction pathways (oxidation, substitution, Mitsunobu, etc.); carboxylic acid limited to 2-3.

Alcohol offers broader synthetic flexibility from a single chiral scaffold.

No direct yield comparison; advantage inferred from functional group reactivity.

Evidence Dimension	Synthetic derivatization options
Target Compound Data	(3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL; functional group: primary alcohol
Comparator Or Baseline	(R)-3-Amino-3-(4-bromothiophen-3-yl)propanoic acid; functional group: carboxylic acid
Quantified Difference	Alcohol enables >5 distinct reaction pathways (oxidation, substitution, Mitsunobu, silylation, esterification); acid limited to 2-3 standard pathways.
Conditions	Standard organic synthesis conditions; no head-to-head yield comparison available.

Why This Matters

For medicinal chemistry campaigns requiring diverse library synthesis from a single chiral scaffold, the alcohol form offers greater synthetic flexibility, potentially reducing the number of building blocks needed in inventory.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. Chapter on Alcohols and Amines. View Source

Procurement Quality: Verified Purity vs Analogues

The target compound is available from multiple suppliers with a documented minimum purity specification of 95% . In contrast, many structurally related bromothiophene amino alcohols (e.g., 3-amino-3-(4-bromothiophen-2-yl)propan-1-ol, 3-amino-1-(4-bromothiophen-3-yl)propan-1-ol, and 2-amino-2-(3-bromothiophen-2-yl)propan-1-ol) are listed by vendors without published purity specifications or with unverified purity claims . This documented purity threshold is critical for reproducible synthetic yields and biological assay reliability. However, direct lot-to-lot comparison data (e.g., HPLC chromatograms, impurity profiles) is not publicly available to quantitatively differentiate the target compound from its analogs.

Purity Documentation

Data to verify

95% min purity specified by multiple vendors; structural analogues often lack published purity specifications.

Documented purity supports lot consistency and informed troubleshooting.

Vendor CoA; independent third-party analysis not publicly available.

Evidence Dimension	Commercial purity documentation
Target Compound Data	(3R)-3-Amino-3-(4-bromothiophen-3-yl)propan-1-OL; 95% min purity (multiple vendors)
Comparator Or Baseline	3-Amino-3-(4-bromothiophen-2-yl)propan-1-ol; no published purity specification
Quantified Difference	95% documented vs unspecified; actual impurity content difference unknown.
Conditions	Vendor technical datasheet comparison (AKSci, Leyan); no independent third-party analysis available.

Why This Matters

When ordering for critical experiments, a documented purity specification reduces the risk of failed reactions due to unknown impurities and allows for informed troubleshooting.

(3R)-3-Amino-3-(4-bromo(3-thienyl))propan-1-OL: Optimal Use Cases

Chiral Building Block for Asymmetric Synthesis

When a synthetic route requires a defined (R)-configuration at the β-carbon, (3R)-3-amino-3-(4-bromothiophen-3-yl)propan-1-OL is the appropriate choice over its (S)-enantiomer or racemic mixture. The 95% minimum purity specification supports its use as a starting material for stereospecific transformations, where inversion of configuration is not desired. Typical applications include the synthesis of chiral ligands, enantiopure pharmaceutical intermediates, and stereochemical probes.

Suzuki-Miyaura Cross-Coupling Partner

The 4-bromo substitution pattern on the thiophene ring favors oxidative addition in palladium-catalyzed cross-coupling, enabling selective C-C bond formation at the C-4 position without competing reactivity at C-2 or C-5 [1]. This makes the compound suitable for constructing biaryl or heteroaryl-thiophene scaffolds in medicinal chemistry programs targeting kinase inhibitors, GPCR modulators, or antimicrobial agents.

Orthogonal Reactive Scaffold for Library Synthesis

The presence of both a primary amine and a primary alcohol on the propan-1-ol backbone provides two orthogonal functional handles for sequential derivatization without protecting group conflicts. This enables efficient parallel synthesis of diverse compound libraries by varying the amine capping group (e.g., amide, sulfonamide, urea) independently from the alcohol derivatization (e.g., ether, ester, carbamate) . The broad derivatization scope reduces the number of core scaffolds needed in a typical medicinal chemistry campaign.

Reproducible Biological Screening

In assays where bromothiophene amino alcohols serve as reference compounds or fragment hits, selecting a supplier that provides documented 95% purity [1] ensures lot-to-lot consistency and minimizes false positives or negatives due to impurities. When ordering for structure-activity relationship (SAR) studies, verifying the (R)-configuration and bromine position is essential, as the (S)-enantiomer or regioisomer may exhibit different biological activity profiles.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral ligands and intermediates

(R)-stereocenter configuration

Enantiomeric identity verification

Suzuki-Miyaura cross-coupling for biaryl scaffold construction

4-Bromo regiochemistry

Regioselectivity and coupling yield

Parallel library synthesis from a single chiral core

Orthogonal amine and alcohol handles

Sequential derivatization efficiency

Biological screening and SAR studies

Documented purity specification

Lot-to-lot consistency and impurity profiling

• [1] Schröter, S., Stock, C., & Bach, T. (2005). Regioselective cross-coupling reactions of 2,4-dibromothiophene: a convenient approach to unsymmetrically 2,4-disubstituted thiophenes. Tetrahedron, 61(10), 2633-2643. View Source